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Compound of Interest

Compound Name: 3-Methylpentanenitrile

Cat. No.: B1609944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for the

handling and use of 3-Methylpentanenitrile in a laboratory and research environment. As a

Senior Application Scientist, the following information is synthesized from authoritative sources

to ensure technical accuracy and practical, field-proven insights. This document is structured to

provide not just procedural steps, but the scientific rationale behind them, fostering a culture of

safety and informed risk assessment.

Chemical Identity and Physicochemical Properties
3-Methylpentanenitrile, also known as 3-methylvaleronitrile, is an aliphatic nitrile. A clear

understanding of its fundamental properties is the bedrock of its safe handling.

Synonyms: 3-methyl-valeronitrile; Pentanenitrile, 3-methyl-[1] CAS Number: 21101-88-2[2]

Molecular Formula: C₆H₁₁N[1][2] Molecular Weight: 97.16 g/mol [1][2]
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Property Value Source

GHS Classification

Flammable Liquid Category 3;

Acute Toxicity (Oral) Category

3

[1][2]

Signal Word Danger [1]

UN Number 3273 [1]

While specific experimental data for 3-Methylpentanenitrile's boiling point, flash point, and

density are not readily available in the searched literature, data for the structurally similar 3-

methylpentane can provide an estimation for its flammability characteristics. However, the

presence of the nitrile group will alter these properties. It is crucial to treat 3-
Methylpentanenitrile as a flammable liquid with a significant vapor hazard.

Hazard Identification and GHS Classification
3-Methylpentanenitrile is classified under the Globally Harmonized System (GHS) as a

hazardous substance.[1][2] Understanding these classifications is critical for implementing

appropriate safety measures.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2]

H301: Toxic if swallowed.[2]

GHS Pictograms:
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Caption: GHS Pictograms for 3-Methylpentanenitrile.

The primary hazards associated with 3-Methylpentanenitrile are its flammability and its acute

oral toxicity.[2] The toxicity of aliphatic nitriles is often linked to the in vivo metabolic release of

cyanide, which can inhibit cellular respiration.

Toxicological Information: The Nitrile-Specific
Hazard
While specific toxicological data such as LD50 (Lethal Dose, 50%) for 3-Methylpentanenitrile
is not available in the provided search results, the general toxicology of aliphatic nitriles

provides a strong basis for assessing its risk. The toxicity of many aliphatic nitriles is attributed

to their metabolism to cyanide. Therefore, exposure to 3-Methylpentanenitrile should be

treated with the same caution as exposure to other toxic nitriles.

Key Toxicological Concerns:

Acute Toxicity (Oral): The GHS classification of "Toxic if swallowed" (Category 3) indicates a

significant hazard upon ingestion.[2]

Inhalation Toxicity: While not explicitly classified, vapors of nitriles can be hazardous.

Inhalation of high concentrations of similar compounds can cause symptoms like headache,

dizziness, tiredness, nausea, and vomiting.[3]
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Dermal Toxicity: While not classified, skin absorption is a potential route of exposure for

nitriles.

Eye and Skin Irritation: May cause irritation upon contact.[3]

First-Aid Measures: A Rapid and Informed Response
In the event of an exposure, immediate and appropriate first-aid is critical. The following

protocols are based on general best practices for handling toxic and flammable chemicals.

General Advice: If symptoms persist, seek immediate medical attention and show the Safety

Data Sheet (SDS) to the medical professional.[3]

Emergency Response Protocol:

Routes of Exposure

Immediate Actions

Exposure to 3-Methylpentanenitrile

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep comfortable for breathing.

Remove contaminated clothing immediately.
Rinse skin with water/shower for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Flowchart for 3-Methylpentanenitrile Exposure.

Step-by-Step First-Aid Protocols:
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Inhalation:

Immediately move the affected person to fresh air.

Keep the person calm and at rest in a position comfortable for breathing.

If breathing is difficult or has stopped, provide artificial respiration by trained personnel.

Seek immediate medical attention.[3]

Skin Contact:

Immediately remove all contaminated clothing and shoes.

Wash the affected area with soap and plenty of water for at least 15 minutes.[3]

If skin irritation occurs, seek medical attention.

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.

Remove contact lenses if present and easy to do.

Continue rinsing.

Seek immediate medical attention.[3]

Ingestion:

Do NOT induce vomiting.[3]

If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person.

Immediately call a poison control center or seek medical attention.[3]
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Fire-Fighting Measures: Managing Flammability and
Toxic Byproducts
The flammability of 3-Methylpentanenitrile requires specific fire-fighting protocols. A critical

consideration is the potential for the release of toxic gases, including hydrogen cyanide and

oxides of nitrogen, upon combustion.

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide (CO₂)

Alcohol-resistant foam

Water spray (for cooling containers)[3]

Unsuitable Extinguishing Media:

Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards Arising from the Chemical:

Vapors are heavier than air and may travel to a source of ignition and flash back.

Containers may explode when heated.

Combustion may produce toxic gases, including carbon monoxide, carbon dioxide, nitrogen

oxides, and hydrogen cyanide.[3]

Protective Equipment and Precautions for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

Evacuate personnel from the fire area.

Cool fire-exposed containers with water spray to prevent bursting.
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Accidental Release Measures: Containment and
Decontamination
A well-rehearsed accidental release protocol is essential for minimizing the impact of a spill.

Personal Precautions, Protective Equipment, and Emergency Procedures:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.

Eliminate all ignition sources (e.g., sparks, flames, hot surfaces).[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a respirator if vapor concentrations are high or unknown.

[5]

Environmental Precautions:

Prevent the spill from entering drains, sewers, or waterways.[3]

Methods and Materials for Containment and Cleaning Up:

For small spills, absorb the material with a non-combustible absorbent material such as

sand, earth, or vermiculite.

Place the absorbed material in a sealed, labeled container for proper disposal.

For large spills, dike the area to contain the spill.

Use non-sparking tools for cleanup.[3]

Ventilate the area and wash the spill site after material pickup is complete.

Handling and Storage: Proactive Safety in Daily
Operations
Proper handling and storage are fundamental to preventing exposures and accidents.
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Precautions for Safe Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[3]

Use non-sparking tools.

Ground and bond containers when transferring material to prevent static electricity buildup.

[3]

Wear appropriate personal protective equipment (PPE).[5]

Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store in a designated flammable liquids storage cabinet.

Store away from incompatible materials such as strong oxidizing agents.[3]

Exposure Controls and Personal Protection: The
Last Line of Defense
Engineering controls and personal protective equipment (PPE) are the final barriers between

the researcher and the chemical hazard.

Engineering Controls:

Use in a well-ventilated laboratory, with a preference for a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[5]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene). The breakthrough time of

the glove material should be considered for the specific duration of the task.

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection:

If engineering controls do not maintain airborne concentrations below exposure limits, a

NIOSH-approved respirator with an organic vapor cartridge may be required.

The selection and use of respirators must be based on a formal respiratory protection

program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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